Cas no 919278-39-0 (1-(2,2,2-trifluoroethyl)pyrazol-4-amine)

1-(2,2,2-trifluoroethyl)pyrazol-4-amine structure

919278-39-0 structure

Product Name:1-(2,2,2-trifluoroethyl)pyrazol-4-amine

CAS No:919278-39-0

MF:C₅H₆F₃N₃

MW:165.116450786591

MDL:MFCD03420215

CID:765188

Update Time:2023-11-20

1-(2,2,2-trifluoroethyl)pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine
- 1-(2,2,2-TRIFLUORO-ETHYL)-1 H -PYRAZOL-4-YLAMINE HYDROCHLORIDE
- 1H-Pyrazol-4-amine, 1-(2,2,2-trifluoroethyl)-
- 4-amino-1-(2,2,2-trifluoroethyl)pyrazole
- 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine (ACI)
- 1-(2,2,2-Trifluoro-ethyl)-1H-pyrazol-4-ylamine
- 1-(2,2,2-Trifluoroethyl)-1H-pyrazole-4-amine
- 1-(2,2,2-Trifluoroethyl)pyrazol-4-amine
- 1-(2,2,2-trifluoroethyl)pyrazol-4-amine
- MDL： MFCD03420215
- Inchi： 1S/C5H6F3N3/c6-5(7,8)3-11-2-4(9)1-10-11/h1-2H,3,9H2
- InChI Key： FDXLDVHECBHMRI-UHFFFAOYSA-N
- SMILES： FC(CN1C=C(N)C=N1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2

Experimental Properties

Boiling Point: 213.1±40.0℃ at 760 mmHg

1-(2,2,2-trifluoroethyl)pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VS376-100mg	1-(2,2,2-trifluoroethyl)pyrazol-4-amine	919278-39-0	95%	100mg	810CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VS376-250mg	1-(2,2,2-trifluoroethyl)pyrazol-4-amine	919278-39-0	95%	250mg	1856CNY	2021-05-07
Chemenu	CM362851-250mg	1-(2,2,2-Trifluoroethyl)-1h-pyrazol-4-amine hydrochloride	919278-39-0	95%+	250mg	$149	2024-07-20
Chemenu	CM362851-1g	1-(2,2,2-Trifluoroethyl)-1h-pyrazol-4-amine hydrochloride	919278-39-0	95%+	1g	$354	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T84880-1g	1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine	919278-39-0	95%	1g	¥804.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T84880-100mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine	919278-39-0	95%	100mg	¥168.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T84880-250mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine	919278-39-0	95%	250mg	¥212.0	2024-07-18
Fluorochem	030473-250mg	1-(2,2,2-Trifluoro-ethyl)-1 H -pyrazol-4-ylamine	919278-39-0	95%	250mg	￡106.00	2022-03-01
Fluorochem	030473-1g	1-(2,2,2-Trifluoro-ethyl)-1 H -pyrazol-4-ylamine	919278-39-0	95%	1g	￡245.00	2022-03-01
Fluorochem	030473-10g	1-(2,2,2-Trifluoro-ethyl)-1 H -pyrazol-4-ylamine	919278-39-0	95%	10g	￡2246.00	2022-03-01

1-(2,2,2-trifluoroethyl)pyrazol-4-amine Production Method

Production Method 1

919278-38-9

919278-39-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium , Water Solvents: Methanol , Ethyl acetate ; 18 h, 5 bar, rt

Reference

: Pyrazolylsulfonylureas and related compounds as NLRP3 inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

919278-38-9

919278-39-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 16 h, rt

Reference

: Preparation of fused pyrimidine compounds for the treatment of cancers associated with EGFR and HER2 mutations and their compositions containing them

, World Intellectual Property Organization, , ,

Production Method 3

919278-38-9

919278-39-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 3 h, rt

Reference

: Preparation of sulphonyl urea derivatives as NLRP3 inflammasome modulators for the treatment of inflammatory, autoinflammatory, autoimmune and neoplastic diseases

, World Intellectual Property Organization, , ,

Production Method 4

919278-38-9

919278-39-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 40 min, 50 psi, 23 °C

Reference

: Preparation of dihydropyrrolopyridinone derivatives and analogs for use as phosphatidylinositol 3-kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

919278-38-9

919278-39-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 16 h, 25 °C

Reference

: Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application

, World Intellectual Property Organization, , ,

Production Method 6

919278-38-9

919278-39-0

Reaction Conditions

1.1 Solvents: Methanol ; rt
1.2 Catalysts: Palladium ; rt
1.3 Reagents: Hydrogen ; 3 h, 1 atm, rt

Reference

: N-Phenyl-N'-[4-(5H-pyrrolo[3,2-d]pyrimidin-4-yloxy)phenyl]ureas as novel inhibitors of VEGFR and FGFR kinases

Oguro, Yuya; Miyamoto, Naoki; Takagi, Terufumi; Okada, Kengo; Awazu, Yoshiko; et al, Bioorganic & Medicinal Chemistry, 2010, 18(20), 7150-7163

Production Method 7

919278-38-9

919278-39-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 3 h, rt

Reference

: Preparation of fused heterocyclic derivatives, particularly pyrrolo[3,2-d]pyrimidines and pyrrolo[3,2-b]pyridines, and their use for treating cancer

, World Intellectual Property Organization, , ,

Production Method 8

919278-38-9

919278-39-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 8 h, rt

Reference

: Pyrrolopyrimidine compound, its preparation method and application in preparing drug for preventing and treating Wee1 protein kinase related disease

, China, , ,